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Compound of Interest

Compound Name: N-Dansyl 1,3-diaminopropane-d6

Cat. No.: B15558392

Get Quote

This technical guide provides an in-depth overview of N-Dansyl 1,3-diaminopropane-d6, a

deuterated derivative of dansylated diaminopropane, for researchers, scientists, and

professionals in drug development. This document covers supplier information, key technical

data, experimental protocols, and visualizations of its synthesis and application.

Supplier Information
N-Dansyl 1,3-diaminopropane-d6 is a specialized chemical primarily used as an internal

standard or tracer in analytical applications. The primary supplier identified is:

MedChemExpress: This supplier lists N-Dansyl 1,3-diaminopropane-d6 as a stable

isotope-labeled compound.[1][2][3][4][5]

While MedChemExpress is a direct supplier of the dansylated and deuterated compound,

researchers may also consider synthesizing it from its precursor, 1,3-Diamino(propane-d6).

Several suppliers offer this precursor:

Sigma-Aldrich (Merck)
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LGC Standards

Technical Data
Quantitative data for N-Dansyl 1,3-diaminopropane-d6 is not readily available in a

consolidated data sheet. However, specifications for its direct precursor, 1,3-Diamino(propane-

d6), are well-documented and crucial for synthesis and quality control.

Table 1: Technical Specifications of 1,3-Diamino(propane-d6)

Property Value Source

Chemical Formula H₂NCD₂CD₂CD₂NH₂ Sigma-Aldrich

CAS Number 90375-98-7 Sigma-Aldrich

Molecular Weight 80.16 g/mol Sigma-Aldrich

Isotopic Purity ≥98 atom % D Sigma-Aldrich, LGC Standards

Chemical Purity ≥98% (CP) Sigma-Aldrich, LGC Standards

Boiling Point 140 °C (lit.) Sigma-Aldrich

Melting Point -12 °C (lit.) Sigma-Aldrich

Density 0.959 g/mL at 25 °C Sigma-Aldrich

Mass Shift M+6 Sigma-Aldrich

N-Dansyl 1,3-diaminopropane-d6 Specifics:

Molecular Weight: 313.45 g/mol [1]

Molecular Formula: C₁₅H₁₅D₆N₃O₂S[1]

Experimental Protocols
No specific, published experimental protocols for the direct use of N-Dansyl 1,3-
diaminopropane-d6 were identified. However, its primary application is as an internal standard
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in mass spectrometry-based quantification. The following are generalized protocols for its

synthesis and application.

Synthesis of N-Dansyl 1,3-diaminopropane-d6
This protocol is adapted from general methods for the dansylation of primary amines.[6][7][8][9]

Materials:

1,3-Diamino(propane-d6)

Dansyl chloride

Anhydrous aprotic solvent (e.g., acetonitrile, dichloromethane)

Base (e.g., triethylamine or sodium bicarbonate)

1 M Hydrochloric acid

Anhydrous sodium sulfate

Solvents for purification (e.g., dichloromethane, methanol)

Procedure:

In a clean, dry flask, dissolve 1,3-Diamino(propane-d6) in the anhydrous aprotic solvent.

Add the base to the solution to act as an acid scavenger.

In a separate flask, dissolve Dansyl chloride in the same anhydrous aprotic solvent.

Slowly add the Dansyl chloride solution to the 1,3-Diamino(propane-d6) solution with

constant stirring at room temperature.

Allow the reaction to proceed for several hours to overnight. Monitor the reaction progress

using thin-layer chromatography (TLC).

Once the reaction is complete, filter the mixture to remove any precipitated salts.
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Acidify the resulting solution with 1 M hydrochloric acid.

Extract the product into an organic solvent such as dichloromethane.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield the crude product.

Further purification can be achieved through column chromatography.

Application as an Internal Standard in LC-MS/MS
N-Dansyl 1,3-diaminopropane-d6 is an ideal internal standard for the quantification of its non-

deuterated counterpart or other similar analytes.

Procedure:

Preparation of Stock Solutions: Prepare a stock solution of the analyte to be quantified (e.g.,

N-Dansyl 1,3-diaminopropane) and a separate stock solution of the internal standard (N-
Dansyl 1,3-diaminopropane-d6) in a suitable solvent (e.g., methanol, acetonitrile).

Preparation of Calibration Standards: Create a series of calibration standards by spiking a

known concentration of the internal standard into solutions containing varying known

concentrations of the analyte.

Sample Preparation: To the unknown sample, add the same known concentration of the

internal standard as used in the calibration standards.

LC-MS/MS Analysis: Analyze the calibration standards and the unknown sample by LC-

MS/MS. Develop a multiple reaction monitoring (MRM) method to monitor at least one

parent-daughter ion transition for both the analyte and the internal standard.

Quantification: Construct a calibration curve by plotting the ratio of the analyte peak area to

the internal standard peak area against the analyte concentration for the calibration

standards. Determine the concentration of the analyte in the unknown sample by

interpolating its peak area ratio on the calibration curve.
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Visualizations
Synthesis Workflow
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Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Dansyl 1,3-diaminopropane-d6.
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Workflow for Quantification using an Internal Standard
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Caption: Use of N-Dansyl 1,3-diaminopropane-d6 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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